1-[(5-ethyl-3-thienyl)carbonyl]-4-(methylsulfonyl)piperazine

• IUPAC Name: (5-ethylthiophen-3-yl)-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H18N2O3S2/c1-3-11-8-10(9-18-11)12(15)13-4-6-14(7-5-13)19(2,16)17/h8-9H,3-7H2,1-2H3
• InChI Key: REXKPIGKDAGDSE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C12H18N2O3S2
• Molecular Weight: 302.4 g/mol

Description

1-[(5-ethyl-3-thienyl)carbonyl]-4-(methylsulfonyl)piperazine, also known as TAK-659, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. TAK-659 is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK), which plays a crucial role in B-cell receptor signaling.

Mechanism of Action

BTK is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor signaling. Upon activation of the B-cell receptor, BTK is recruited to the plasma membrane, where it phosphorylates downstream targets, leading to the activation of various signaling pathways. Inhibition of BTK activity by 1-[(5-ethyl-3-thienyl)carbonyl]-4-(methylsulfonyl)piperazine leads to the suppression of B-cell receptor signaling and subsequent apoptosis of malignant B-cells.
Biochemical and Physiological Effects:
This compound has been shown to selectively inhibit BTK activity, with minimal off-target effects on other kinases. In preclinical studies, this compound has demonstrated efficacy in suppressing B-cell receptor signaling and inducing apoptosis of malignant B-cells. This compound has also shown favorable pharmacokinetic properties, with a long half-life and good oral bioavailability.

Advantages and Limitations for Lab Experiments

1-[(5-ethyl-3-thienyl)carbonyl]-4-(methylsulfonyl)piperazine has several advantages for lab experiments, including its selectivity for BTK and efficacy in suppressing B-cell receptor signaling. However, this compound has limitations, such as its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.

Future Directions

For 1-[(5-ethyl-3-thienyl)carbonyl]-4-(methylsulfonyl)piperazine research include clinical trials to evaluate its safety and efficacy in patients with B-cell malignancies. This compound may also have potential applications in other B-cell disorders, such as autoimmune diseases and graft-versus-host disease. Furthermore, combination therapy with other drugs, such as immunomodulatory agents and checkpoint inhibitors, may enhance the efficacy of this compound in the treatment of B-cell malignancies.

Scientific Research Applications

1-[(5-ethyl-3-thienyl)carbonyl]-4-(methylsulfonyl)piperazine has shown promising results in preclinical studies for the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). In vitro and in vivo studies have demonstrated that this compound inhibits BTK activity, leading to the suppression of B-cell receptor signaling and subsequent apoptosis of malignant B-cells. This compound has also shown efficacy in combination with other drugs, such as venetoclax and lenalidomide, in preclinical models of CLL and MCL.